Tert-butyl 4-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]piperidine-1-carboxylate
• InChI: InChI=1S/C17H31N3O3/c1-17(2,3)23-16(22)20-7-5-14(6-8-20)13-15(21)19-11-9-18(4)10-12-19/h14H,5-13H2,1-4H3
• InChI Key: KGALMZVJHJLFEU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)CC(=O)N2CCN(CC2)C
• Molecular Formula: C17H31N3O3
• Molecular Weight: 325.4 g/mol

Description

Tert-butyl 4-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]piperidine-1-carboxylate (TBMP) is an organic compound that has been widely used in scientific research and laboratory experiments due to its unique properties. TBMP has a wide range of applications, from its ability to act as a catalyst in organic synthesis, to its use as a reagent in biochemistry.

Scientific Research Applications

Synthesis of Biologically Active Compounds

"Tert-butyl 4-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]piperidine-1-carboxylate" serves as a crucial intermediate in the synthesis of compounds with potential biological activities. For instance, it's been employed in the creation of crizotinib, a drug used in cancer treatment (Kong et al., 2016). Similarly, its derivatives have been explored for synthesizing small molecule anticancer drugs, highlighting its significance in medicinal chemistry (Binliang Zhang et al., 2018).

Scaffold for Substituted Piperidines

This compound also acts as a scaffold for the preparation of substituted piperidines, which are a class of compounds with various pharmaceutical applications, including as ligands for receptors or enzymes (Rianne A. G. Harmsen et al., 2011). The structural versatility of these derivatives makes them valuable in drug design and discovery.

Asymmetric Synthesis and Chiral Building Blocks

Further applications include its role in asymmetric synthesis, where it's used to create chiral building blocks for pharmaceuticals. For example, it has been utilized in the development of nociceptin antagonists, showcasing its contribution to synthesizing compounds with specific stereochemical configurations (H. Jona et al., 2009). These chiral intermediates are crucial for creating drugs with targeted biological activities and reduced side effects.

Crystal Structure and Molecular Packing

The molecular structure and crystal packing of this compound and its derivatives have been extensively studied to understand their physical and chemical properties better, which is essential for drug formulation and design. For example, the crystal structure of tert-butyl 4-(2-tert-butoxy-2-oxoethyl)piperazine-1-carboxylate has been reported, providing insights into its molecular conformation and interactions (C. Mamat et al., 2012).